Cas no 3811-73-2 (Sodium Pyrithione)

• Product Name: Sodium Pyrithione
• CAS No: 3811-73-2
• MF: C₅H₄NOSNa
• MW: 149.146
• MDL: MFCD01941547
• CID: 44511
• PubChem ID: 19658
• Update Time: 2025-12-17

Sodium Pyrithione Chemical and Physical Properties

Names and Identifiers

• Sodium-2-pyridinethiol-1-oxide
• Sodium omadine
• Sodium Pyrithione
• 2-Mercaptopyridine-N-oxide sodium salt
• NaPT
• 2-Mercaptopyridine N-oxide sodium salt
• 2-Mercaptopyridine N-Oxide Sodium Salt Anhydrous
• 2,2-MERCAPTOPYRIDINE-N-OXIDE,SODIUM SALT
• 2-Mercaptopyridine-1-oxidesodiumsalt
• pyrithione sodium
• 1-hydroxy-1,2-dihydropyridine-2-thione sodium salt
• 1-hydroxy-1H-pyridine-2-thione sodium salt
• 1-hydroxy-2(1H)-pyridinethione sodium salt
• 1-Hydroxy-2-pyridinethione sodium salt
• 2-Pyridinethiol-1-oxide sodium salt
• N-Hydroxypyridinethione Sodium Salt
• Pyridine-2-thiol-1-oxide, sodium salt
• Pyrithione sodium salt
• Sodi
• Sodium pyrithione(NaPT)
• thion
• SELF-POLISHING RESINS
• 1-Hydroxy-2-pyridinethione Sodium Salt Anhydrous
• 2-Pyridinethiol 1-Oxide Sodium Salt Anhydrous
• Pyrithione Sodium Salt Anhydrous
• N-Hydroxy-2-pyridinethione sodium salt
• N-Hydroxypyridinethione Sodium Salt (40% in Water, ca. 3.3mol/L)
• 2-Pyridinethiol 1-Oxide Sodium Salt (40% in Water, ca. 3.3mol/L)
• Sodium Pyrithione (40% in Water, ca. 3.3mol/L)
• SodiumPyrithione

• MDL： MFCD01941547
• Inchi： 1S/C5H5NOS.Na/c7-6-4-2-1-3-5(6)8;/h1-4,8H;/q;+1/p-1
• InChI Key： WNGMMIYXPIAYOB-UHFFFAOYSA-M
• SMILES： C1=CC=[N+](C(=C1)[S-])[O-].[Na+]
• BRN： 4026050

Computed Properties

• Exact Mass: 148.99100
• Monoisotopic Mass: 148.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• Color/Form: Clear solution
• Density: 1.22
• Melting Point: -25--30 ºC
• Boiling Point: 109 ºC
• Flash Point: 107.3ºC
• Refractive Index: 1.4825
• Solubility: H2O: 0.1 M at 20 °C, clear, faintly yellow
• Water Partition Coefficient: 54.7 g/100 mL
• PSA: 25.46000
• LogP: 1.02090
• Merck: 7994
• Sensitiveness: Hygroscopic
• λmax: 334(H2O)(lit.)
• Color/Form: ~40% in H2O
• Solubility: 54.7 g/100 mL

Sodium Pyrithione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S37/39
• FLUKA BRAND F CODES：3-13
• RTECS：UT9000000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R22; R36/38
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on Sodium Pyrithione

Sodium Pyrithione: A Comprehensive Overview

Sodium pyrithione, also known by its CAS number 3811-73-2, is a widely recognized compound with significant applications in various industries. This compound, often abbreviated as SPT, is a sodium salt of pyrithione, a heterocyclic organic compound with unique chemical properties. Sodium pyrithione is notable for its antimicrobial and antifungal properties, making it a valuable ingredient in personal care products, agricultural solutions, and industrial applications.

Recent studies have highlighted the versatility of sodium pyrithione in addressing microbial challenges across different sectors. For instance, research published in the Journal of Applied Microbiology has demonstrated its efficacy in controlling fungal growth in agricultural settings, particularly in the preservation of crops and seeds. This has led to increased interest in its use as a biocontrol agent, offering an eco-friendly alternative to traditional chemical fungicides.

In the personal care industry, sodium pyrithione is a key ingredient in shampoos and scalp treatments due to its ability to combat dandruff-causing fungi like Malassezia globosa. Clinical trials have shown that formulations containing sodium pyrithione can significantly reduce scalp irritation and flakiness, providing long-lasting relief for individuals with sensitive skin. Its mild nature makes it suitable for frequent use without causing adverse effects.

Another area where sodium pyrithione has gained prominence is in water treatment systems. Its ability to inhibit microbial growth in aqueous environments makes it an effective biocide for cooling towers and industrial water systems. Studies conducted by the International Water Association have underscored its efficiency in preventing biofilm formation, which is crucial for maintaining optimal performance and reducing maintenance costs.

The manufacturing process of sodium pyrithione involves the reaction of pyrithione with sodium hydroxide under controlled conditions. This synthesis ensures high purity levels, which are essential for its application in sensitive industries such as pharmaceuticals and cosmetics. Quality control measures are strictly implemented to ensure consistency and compliance with international standards.

From an environmental perspective, sodium pyrithione has been studied for its biodegradability and ecological impact. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with global efforts to promote sustainable practices and reduce ecological footprints.

In conclusion, sodium pyrithione (CAS No. 3811-73-2) stands out as a multifaceted compound with diverse applications across various industries. Its antimicrobial properties, coupled with recent advancements in research and development, continue to expand its utility and relevance in modern applications.